1'-(3-methylpyrazin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-(3-methylpyrazin-2-yl)piperidin-4-yl]piperidin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C20H31N5O2/c1-16-19(22-7-6-21-16)23-9-4-18(5-10-23)25-8-2-3-17(15-25)20(26)24-11-13-27-14-12-24/h6-7,17-18H,2-5,8-15H2,1H3
• InChI Key: WHMSVUKXIITAAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1N2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4
• Molecular Formula: C20H31N5O2
• Molecular Weight: 373.5 g/mol

Description

1'-(3-methylpyrazin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is a chemical compound that has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 1'-(3-methylpyrazin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine involves its binding to the dopamine D3 receptor. This receptor is a G protein-coupled receptor that is expressed primarily in the mesolimbic and mesocortical regions of the brain. When this compound binds to the receptor, it activates downstream signaling pathways that modulate the release of dopamine and other neurotransmitters.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, preliminary research suggests that this compound may have potential therapeutic effects in the treatment of addiction, depression, and Parkinson's disease. Additionally, it may have applications in the field of drug discovery, as a tool for identifying new drug targets and developing new treatments.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-(3-methylpyrazin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in lab experiments is its high selectivity for the dopamine D3 receptor. This allows researchers to study the specific effects of this receptor on various physiological and biochemical processes. However, a limitation of this compound is its limited solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research involving 1'-(3-methylpyrazin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine. One direction is to study its potential therapeutic effects in the treatment of addiction, depression, and Parkinson's disease. Another direction is to use this compound as a tool for identifying new drug targets and developing new treatments. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis method of 1'-(3-methylpyrazin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine involves the reaction of 3-methylpyrazine-2-carboxylic acid with morpholine-4-carbonyl chloride to form 3-(morpholin-4-ylcarbonyl)-3-methylpyrazine-2-carboxylic acid. This intermediate is then reacted with 1,4-bis(3-chloropropyl)piperazine to form this compound.

Scientific Research Applications

1'-(3-methylpyrazin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been studied for its potential use in scientific research as a ligand for the dopamine D3 receptor. This receptor is implicated in several psychiatric and neurological disorders, including addiction, depression, and Parkinson's disease. By studying the binding of this compound to the dopamine D3 receptor, researchers hope to gain insights into the mechanisms underlying these disorders and develop new treatments.